2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C22H17BrF2N4O2S2/c1-13-11-32-21(27-13)28-19(30)12-33-22-26-10-18(14-2-4-15(23)5-3-14)29(22)16-6-8-17(9-7-16)31-20(24)25/h2-11,20H,12H2,1H3,(H,27,28,30)
• InChI Key: AZMWGPFXKJXWKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NC=C(N2C3=CC=C(C=C3)OC(F)F)C4=CC=C(C=C4)Br
• Molecular Formula: C22H17BrF2N4O2S2
• Molecular Weight: 551.4 g/mol

Description

2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H17BrF2N4O2S2 and its molecular weight is 551.42. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial Activity :

  • The antimicrobial properties of similar acetamide derivatives were investigated, showing good activity against various microbial strains. For example, compounds with aminothiazole and amino-oxazole derivatives exhibited significant antimicrobial properties (Fahim & Ismael, 2019).
  • Another study synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and investigated their anticancer activity, indicating the potential of thiazole and acetamide derivatives in developing anticancer agents (Evren et al., 2019).

• Synthesis and Biological Evaluation :

  • A study on thioureido-acetamides highlighted their utility as starting materials for heterocyclic syntheses in one-pot cascade reactions, demonstrating the versatility of acetamide derivatives in chemical syntheses (Schmeyers & Kaupp, 2002).
  • Further research into the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives revealed considerable anticancer activity against certain cancer cell lines, showcasing the potential therapeutic applications of such compounds (Yurttaş et al., 2015).

• Antioxidant and Antimicrobial Profiles :

  • Research on Schiff bases and Thiazolidinone derivatives, including acetamides, indicated notable antibacterial and antifungal activities, further supporting their use in developing antimicrobial agents (Fuloria et al., 2014).
  • Another study involving molecular docking and synthesis of thiazole-acetamide derivatives highlighted their efficacy as antioxidants, suggesting their potential in oxidative stress-related therapies (Hossan, 2020).